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Compound of Interest

Compound Name: EPZ005687

Cat. No.: B560121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EPZ005687 is a potent and highly selective small molecule inhibitor of the EZH2 (Enhancer of

zeste homolog 2) methyltransferase.[1][2][3] As the catalytic subunit of the Polycomb

Repressive Complex 2 (PRC2), EZH2 plays a critical role in epigenetic regulation through the

methylation of histone H3 on lysine 27 (H3K27), leading to transcriptional repression.[4][5]

Dysregulation of EZH2 activity is implicated in the pathogenesis of various cancers, making it a

key target for therapeutic development.[6][7] EPZ005687 acts as an S-adenosylmethionine

(SAM)-competitive inhibitor, effectively blocking H3K27 methylation and inducing anti-

proliferative effects in EZH2-mutant lymphoma cells.[1][3]

These application notes provide detailed protocols for the solubilization and handling of

EPZ005687 in dimethyl sulfoxide (DMSO) for in vitro laboratory use.
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Parameter Value Source

Molecular Formula C₃₂H₃₇N₅O₃ [3]

Molecular Weight 539.67 g/mol [1]

CAS Number 1396772-26-1 [1]

Appearance Crystalline solid [3]

Solubility in DMSO
5.4 mg/mL (10.01 mM) to 30

mg/mL
[1][3][8]

Note on Solubility: Solubility in DMSO can be influenced by the purity of the compound, the

water content of the DMSO, and the temperature.[1] For optimal results, use high-purity,

anhydrous DMSO and refer to the manufacturer's certificate of analysis for the specific lot of

EPZ005687. Sonication or gentle warming (to 37°C) may be required to achieve complete

dissolution, especially at higher concentrations.[2][8]

Stability and Storage
Form

Storage
Temperature

Stability Source

Solid Powder -20°C ≥ 4 years [3]

Stock Solution in

DMSO
-80°C Up to 2 years [2]

Stock Solution in

DMSO
-20°C Up to 1 month [1][2]

Important: To maintain the integrity of the compound, it is crucial to avoid repeated freeze-thaw

cycles of the stock solution.[1] Aliquoting the stock solution into single-use volumes is highly

recommended.
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Protocol 1: Preparation of a 10 mM Stock Solution of
EPZ005687 in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro assays.

Materials:

EPZ005687 powder

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of EPZ005687 powder to

equilibrate to room temperature for at least 15-20 minutes to prevent condensation.

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired

amount of EPZ005687 powder. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 5.397 mg of EPZ005687.

Solubilization:

Add the appropriate volume of anhydrous DMSO to the weighed EPZ005687. For 5.397

mg, add 1 mL of DMSO.

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.
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Aiding Dissolution (if necessary): If the compound does not fully dissolve, you can:

Sonication: Place the tube in a sonicator bath for 5-10 minutes.[8]

Gentle Warming: Briefly warm the solution in a 37°C water bath for 5-10 minutes.[2] Vortex

again after warming.

Sterilization (Optional): If required for your specific application, the DMSO stock solution can

be sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, tightly sealed tubes.

Label each aliquot clearly with the compound name, concentration, date, and storage

temperature.

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for short-term

storage (up to 1 month).[1][2]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the DMSO stock solution into cell culture medium to prepare

working solutions.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept as low as

possible, typically below 0.5%, to minimize solvent-induced cytotoxicity.[9]

Always include a vehicle control in your experiments, which consists of cell culture medium

with the same final concentration of DMSO as the highest concentration of EPZ005687
being tested.

Perform serial dilutions to achieve the desired final concentrations.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.targetmol.com/compound/epz005687
https://www.medchemexpress.com/EPZ005687.html
https://www.selleckchem.com/products/epz005687.html
https://www.medchemexpress.com/EPZ005687.html
https://emulatebio.com/wp-content/uploads/2021/06/EP152_v1.0_Compound_Treatment_Solution_Preparation_and_Treatment.pdf
https://www.benchchem.com/product/b560121?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10 mM EPZ005687 stock solution in DMSO

Sterile, pre-warmed cell culture medium appropriate for your cell line

Sterile tubes for dilution

Calibrated micropipettes and sterile tips

Procedure (Example for a final concentration of 10 µM):

Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes, it

is often beneficial to make an intermediate dilution. For example, dilute the 10 mM stock

solution 1:100 in cell culture medium to create a 100 µM intermediate solution.

Add 5 µL of the 10 mM stock solution to 495 µL of pre-warmed cell culture medium. Mix

well by gentle pipetting.

Final Dilution: Dilute the intermediate solution to the desired final concentration. To achieve a

10 µM final concentration, dilute the 100 µM intermediate solution 1:10 in cell culture

medium.

Add 100 µL of the 100 µM intermediate solution to 900 µL of pre-warmed cell culture

medium.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO as used for

the highest concentration of EPZ005687 to the same final volume of cell culture medium. For

the example above, the final DMSO concentration would be 0.1%. Therefore, add 1 µL of

DMSO to 1 mL of cell culture medium.

Application to Cells: Immediately add the prepared working solutions and the vehicle control

to your cell cultures. Gently mix the plate or flask to ensure even distribution.
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Caption: Mechanism of EZH2 inhibition by EPZ005687.
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Caption: Workflow for EPZ005687 solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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